2-(2-Bromo-4,6-dichlorophenoxy)acetic acid
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Overview
Description
“2-(2-Bromo-4,6-dichlorophenoxy)acetic acid” is a chemical compound with the CAS Number: 103951-16-2 and a molecular weight of 299.94 . The IUPAC name for this compound is (2-bromo-4,6-dichlorophenoxy)acetic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5BrCl2O3/c9-5-1-4 (10)2-6 (11)8 (5)14-3-7 (12)13/h1-2H,3H2, (H,12,13)
. This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Environmental Impact and Toxicology
Research has delved into the environmental fate, toxicology, and mutagenicity of 2,4-D, a structurally related compound to 2-(2-Bromo-4,6-dichlorophenoxy)acetic acid. Studies have highlighted the widespread use of 2,4-D in agriculture and its subsequent detection in various natural environments. The toxicological assessments have demonstrated concerns regarding its potential lethal effects on non-target organisms, including humans, aquatic life, and plants. These concerns are amplified by the detection of 2,4-D in soil, air, and water, suggesting a need for enhanced mitigation strategies to prevent environmental contamination (Islam et al., 2017).
Biodegradation and Remediation
The biodegradation of phenoxyacetic acid herbicides, including compounds like 2,4-D, is a crucial area of study for environmental remediation. Research focusing on microbial degradation has identified specific microorganisms capable of decomposing these compounds, thereby reducing their persistence in the environment. The role of soil organic matter and iron oxides as relevant sorbents for phenoxy herbicides has been recognized, indicating pathways for natural attenuation and potential remediation strategies (Werner et al., 2012).
Regulatory and Safety Assessments
Evaluations of human exposure to 2,4-D through biomonitoring studies have informed regulatory and safety assessments. These studies have provided a framework for understanding the exposure levels across different population groups, including agricultural workers and the general public. The derivation of Biomonitoring Equivalents for 2,4-D has facilitated the interpretation of biomonitoring data in the context of public health risk assessments, ensuring that current exposures are within acceptable limits (Aylward et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as phenoxy herbicides, often target plant growth hormones, disrupting normal growth patterns and leading to the death of the plant .
Mode of Action
It is likely that, similar to other phenoxy herbicides, it mimics plant growth hormones and disrupts normal plant growth .
Biochemical Pathways
It can be inferred that, like other phenoxy herbicides, it likely interferes with plant growth hormone pathways, leading to uncontrolled growth and eventually plant death .
Result of Action
It can be inferred that, like other phenoxy herbicides, it likely causes uncontrolled growth in plants, leading to their death .
Action Environment
It can be inferred that, like other herbicides, factors such as temperature, rainfall, and soil type may affect its effectiveness .
Properties
IUPAC Name |
2-(2-bromo-4,6-dichlorophenoxy)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrCl2O3/c9-5-1-4(10)2-6(11)8(5)14-3-7(12)13/h1-2H,3H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VILOYBNGPGKGET-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)OCC(=O)O)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrCl2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10544102 |
Source
|
Record name | (2-Bromo-4,6-dichlorophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10544102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.93 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103951-16-2 |
Source
|
Record name | (2-Bromo-4,6-dichlorophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10544102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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